Cas no 1146699-64-0 (3-(4-(Bromomethyl)-3-fluorophenyl)-1,2,4-oxadiazole)

• Product Name: 3-(4-(Bromomethyl)-3-fluorophenyl)-1,2,4-oxadiazole
• CAS No: 1146699-64-0
• MF: C₉H₆BrFN₂O
• MW: 257.059144496918
• MDL: MFCD13181201
• CID: 832713
• Update Time: 2025-11-02

3-(4-(Bromomethyl)-3-fluorophenyl)-1,2,4-oxadiazole Chemical and Physical Properties

Names and Identifiers

• 3-(4-(Bromomethyl)-3-fluorophenyl)-1,2,4-oxadiazole
• 1,2,4-Oxadiazole, 3-[4-(broMoMethyl)-3-fluorophenyl]-
• 3-[4-(BROMOMETHYL)-3-FLUOROPHENYL]-1,2,4-OXADIAZOLE
• ZBKXTEJUTGXVJL-UHFFFAOYSA-N
• FCH1380382
• AX8224647
• ST24022550
• 3-(4-(bromomethyl)-3-fluorophenyl)-1,2,4-oxadiazol
• 1,2,4-Oxadiazole,3-[4-(bromomethyl)-3-fluorophenyl]-

• MDL： MFCD13181201
• Inchi： 1S/C9H6BrFN2O/c10-4-7-2-1-6(3-8(7)11)9-12-5-14-13-9/h1-3,5H,4H2
• InChI Key： ZBKXTEJUTGXVJL-UHFFFAOYSA-N
• SMILES： BrCC1C=CC(C2=NOC=N2)=CC=1F

Computed Properties

• Exact Mass: 255.96500
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 196
• Topological Polar Surface Area: 38.9

Experimental Properties

• PSA: 38.92000
• LogP: 2.77060

3-(4-(Bromomethyl)-3-fluorophenyl)-1,2,4-oxadiazole Security Information

• Signal Word：Warning
• Hazard Statement： H302-H315-H319-H332-H335
• Warning Statement： P280-P305+P351+P338-P310
• Storage Condition：Inert atmosphere,2-8°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Oxadiazoles 1,2,4-oxadiazoles

Additional information on 3-(4-(Bromomethyl)-3-fluorophenyl)-1,2,4-oxadiazole

Exploring the Versatile Applications of 3-(4-(Bromomethyl)-3-fluorophenyl)-1,2,4-oxadiazole (CAS No. 1146699-64-0)

The compound 3-(4-(Bromomethyl)-3-fluorophenyl)-1,2,4-oxadiazole (CAS No. 1146699-64-0) has emerged as a significant molecule in modern pharmaceutical and material science research. This fluorinated oxadiazole derivative combines unique structural features that make it particularly valuable for drug discovery and specialty chemical applications. The presence of both bromomethyl and fluorophenyl groups in its structure provides multiple sites for further chemical modifications, enabling researchers to create diverse molecular architectures.

Recent scientific literature highlights the growing importance of 1,2,4-oxadiazole-containing compounds in medicinal chemistry. The 3-(4-(Bromomethyl)-3-fluorophenyl)-1,2,4-oxadiazole scaffold has shown particular promise in the development of enzyme inhibitors and receptor modulators. Its structural similarity to naturally occurring heterocycles allows for effective biomolecular interactions, while the fluorine atom enhances metabolic stability and bioavailability - key considerations in modern drug design.

In material science applications, the bromomethyl-functionalized oxadiazole serves as a valuable building block for advanced polymers and liquid crystals. The electron-withdrawing nature of the 1,2,4-oxadiazole ring contributes to interesting electronic properties, making derivatives of this compound potentially useful in organic electronics and optoelectronic devices. Researchers are particularly interested in how the fluorine substitution pattern affects the material's photophysical characteristics.

The synthesis of 3-(4-(Bromomethyl)-3-fluorophenyl)-1,2,4-oxadiazole typically involves multi-step procedures starting from commercially available fluorobenzene derivatives. Key steps often include bromination of the methyl group and subsequent cyclization to form the oxadiazole heterocycle. Recent advances in green chemistry have focused on optimizing these synthetic routes to improve yields while reducing environmental impact - a topic of significant interest in current chemical research.

Analytical characterization of this compound presents several interesting challenges and opportunities. The fluorine NMR signal provides a distinctive fingerprint for quality control, while mass spectrometry techniques can confirm the presence of both the bromine isotope pattern and the oxadiazole fragmentation pattern. These analytical features make 3-(4-(Bromomethyl)-3-fluorophenyl)-1,2,4-oxadiazole particularly suitable for method development and validation studies in analytical laboratories.

From a commercial perspective, the demand for specialized fluorinated heterocycles like this compound continues to grow. Pharmaceutical companies and research institutions seek high-purity samples of CAS 1146699-64-0 for screening libraries and lead optimization programs. Suppliers are responding by developing scalable production methods and rigorous quality control protocols to meet the needs of this niche but important market segment.

Safety considerations for handling 3-(4-(Bromomethyl)-3-fluorophenyl)-1,2,4-oxadiazole follow standard laboratory protocols for brominated organic compounds. While not classified as highly hazardous, appropriate precautions should be taken due to the potential reactivity of the bromomethyl group. Material safety data sheets provide detailed guidance on proper storage conditions and handling procedures to ensure safe laboratory practices.

Future research directions for this compound class may explore its potential in emerging areas such as covalent inhibitor design or as a building block for metal-organic frameworks. The unique combination of fluorine substitution and heterocyclic core offers numerous possibilities for innovation in both life sciences and materials applications. As synthetic methodologies continue to advance, we can expect to see expanded applications for 3-(4-(Bromomethyl)-3-fluorophenyl)-1,2,4-oxadiazole in cutting-edge research.

For researchers working with this compound, several key questions frequently arise: How does the fluorine position affect biological activity? What are the optimal conditions for further functionalization of the bromomethyl group? How does this oxadiazole derivative compare to similar structures in terms of stability and reactivity? These questions reflect the ongoing scientific interest in this versatile chemical building block.

In conclusion, 3-(4-(Bromomethyl)-3-fluorophenyl)-1,2,4-oxadiazole represents an important tool in modern chemical research. Its unique structural features and potential applications in both pharmaceutical and material science fields make it a compound of continuing interest to researchers worldwide. As synthetic chemistry advances and new applications emerge, this fluorophenyl oxadiazole derivative will likely play an increasingly important role in scientific innovation.